Cas no 920982-99-6 (1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-)

1,5-Pentanediamine, 2-[(octadecyloxy)methyl]- structure
920982-99-6 structure
Product Name:1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-
CAS No:920982-99-6
MF:C24H52N2O
MW:384.682487487793
CID:754906
PubChem ID:23584125
Update Time:2025-04-19

1,5-Pentanediamine, 2-[(octadecyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediamine, 2-[(octadecyloxy)methyl]-
    • 2-(octadecoxymethyl)pentane-1,5-diamine
    • 2-[(Octadecyloxy)methyl]pentane-1,5-diamine
    • 920982-99-6
    • DTXSID10635069
    • Inchi: 1S/C24H52N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-27-23-24(22-26)19-18-20-25/h24H,2-23,25-26H2,1H3
    • InChI Key: PYIRWHKNPXPMPN-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCCCCCCCCC)CC(CN)CCCN

Computed Properties

  • Exact Mass: 384.407964286g/mol
  • Monoisotopic Mass: 384.407964286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 23
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 61.3Ų
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